Cas no 67483-70-9 (2-(methylsulfonimidoyl)aniline)

• Product Name: 2-(methylsulfonimidoyl)aniline
• CAS No: 67483-70-9
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• MDL: MFCD30162044
• CID: 966111
• PubChem ID: 324179
• Update Time: 2025-05-20

2-(methylsulfonimidoyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfonimidoyl)aniline
• AC1L8A31
• NSC288531
• NSC-288531
• 2-(S-Methylsulfonimidoyl)benzenamine
• EN300-307766
• 67483-70-9
• 2-(S-Methanesulfonimidoyl)aniline
• AKOS040768346
• SCHEMBL14007555
• 2-(S-methylsulfonimidoyl)aniline
• DTXSID30314783
• GS0098
• (2-aminophenyl)(imino)methyl-lambda6-sulfanone
• (2-Aminophenyl)(imino)(methyl)-l6-sulfanone

• MDL： MFCD30162044
• Inchi： 1S/C7H10N2OS/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5,9H,8H2,1H3
• InChI Key： FULSFYWIHLUPAJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1N)(=N)=O

Computed Properties

• Exact Mass: 170.0515
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 66.94
• LogP: 2.85090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(methylsulfonimidoyl)aniline

2-(Methylsulfonimidoyl)aniline: A Comprehensive Overview

2-(Methylsulfonimidoyl)aniline (CAS No. 67483-70-9) is a chemical compound that has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is characterized by the presence of a methylsulfonimidoyl group attached to an aniline moiety, which imparts distinctive electronic and steric effects. The methylsulfonimidoyl group, a derivative of sulfonic acid, is known for its strong electron-withdrawing nature, making it a valuable component in various chemical reactions and material syntheses.

Recent studies have highlighted the role of 2-(methylsulfonimidoyl)aniline in the development of advanced materials, particularly in the realm of coordination chemistry and catalysis. Researchers have explored its ability to act as a ligand in metal complexes, where its electron-withdrawing properties enhance the catalytic activity of transition metals. For instance, a 2023 study published in *Chemical Communications* demonstrated that 2-(methylsulfonimidoyl)aniline-based ligands could significantly improve the efficiency of palladium-catalyzed cross-coupling reactions, a critical process in pharmaceutical synthesis.

In addition to its catalytic applications, 2-(methylsulfonimidoyl)aniline has also been investigated for its potential in organic electronics. The compound's ability to form stable charge-transfer complexes makes it a promising candidate for use in organic semiconductors and light-emitting diodes (LEDs). A 2023 paper in *Advanced Materials* reported that incorporating methylsulfonimidoyl derivatives into polymer blends could enhance the device performance of OLEDs by improving charge transport properties.

The synthesis of 2-(methylsulfonimidoyl)aniline typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodology have focused on optimizing reaction conditions to improve yield and purity. For example, researchers have employed microwave-assisted synthesis techniques to accelerate the formation of the methylsulfonimidoyl group, reducing reaction times from several hours to just minutes while maintaining high product quality.

From an environmental perspective, the ecological impact of 2-(methylsulfonimidoyl)aniline has been a topic of interest. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is needed to assess its long-term persistence and bioaccumulation potential in natural ecosystems.

In conclusion, 2-(methylsulfonimidoyl)aniline (CAS No. 67483-70-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in catalysis, materials science, and organic electronics. As research continues to uncover new insights into its structure-function relationships and practical uses, this compound is poised to play an increasingly important role in both academic and industrial settings.